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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanine5 (Cy5) is a versatile and widely used fluorescent dye that emits in the far-red region of

the visible spectrum. Its alkyne derivative, Cyanine5 alkyne, provides a powerful tool for the

specific labeling of biomolecules, including oligonucleotides and peptides, through "click

chemistry." This bioorthogonal reaction, primarily the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), allows for the efficient and specific formation of a stable triazole linkage

between the Cy5 alkyne and an azide-modified target molecule.[1][2] This method is highly

valued in biological research for its high specificity, rapid reaction kinetics, and compatibility

with a wide range of functional groups and aqueous environments.[3] Labeled oligonucleotides

and peptides are instrumental in a variety of applications, including fluorescence microscopy,

flow cytometry, fluorescence in situ hybridization (FISH), and in vivo imaging.[4][5]

Properties of Cyanine5 Alkyne
Cyanine5 is characterized by its high molar extinction coefficient, good photostability, and

fluorescence emission in a spectral range that minimizes background autofluorescence from

biological samples. These properties make it an excellent choice for sensitive detection and

imaging applications.
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Property Value Reference

Excitation Maximum (λmax) ~649-650 nm

Emission Maximum (λem) ~665-680 nm

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹

Molecular Weight 556.18 g/mol

Solubility
Soluble in organic solvents like

DMSO and DMF

Storage
Store at -20°C, protected from

light

Labeling Chemistry: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
The primary method for labeling with Cyanine5 alkyne is the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction involves the formation of

a stable triazole ring from the reaction between the terminal alkyne of Cyanine5 and an azide

group introduced into the oligonucleotide or peptide. The reaction is typically catalyzed by a

Cu(I) species, which can be generated in situ from Cu(II) salts (like CuSO₄) using a reducing

agent such as sodium ascorbate.

A diagram illustrating the CuAAC reaction is presented below:
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 catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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